Cas no 63023-95-0 (z-tyr-phe-oh)

• Product Name: z-tyr-phe-oh
• CAS No: 63023-95-0
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 958561
• PubChem ID: 40557096
• Update Time: 2025-04-24

z-tyr-phe-oh Chemical and Physical Properties

Names and Identifiers

• z-tyr-phe-oh
• 2-[[3-(4-hydroxyphenyl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]-3-phenylpropanoic acid
• Cbz-L-Tyr-L-Phe-OH
• N-Benzyloxycarbonyl-L-tyrosyl-L-phenylalanin
• N-Z-L-Tyr-L-Phe
• 63023-95-0
• (S)-2-((S)-2-(benzyloxycarbonylamino)-3-(4-hydroxyphenyl)propanamido)-3-phenylpropanoic acid
• (2S)-2-[[(2S)-3-(4-hydroxyphenyl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]-3-phenylpropanoic acid

• Inchi： 1S/C26H26N2O6/c29-21-13-11-19(12-14-21)15-22(28-26(33)34-17-20-9-5-2-6-10-20)24(30)27-23(25(31)32)16-18-7-3-1-4-8-18/h1-14,22-23,29H,15-17H2,(H,27,30)(H,28,33)(H,31,32)/t22-,23-/m0/s1
• InChI Key： MSBIPIZMVNYBTJ-GOTSBHOMSA-N
• SMILES： O=C([C@H](CC1C=CC(=CC=1)O)NC(=O)OCC1C=CC=CC=1)N[C@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 462.17900
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 124.96000
• LogP: 3.82360

Additional information on z-tyr-phe-oh

Introduction to Z-Tyr-Phe-OH (CAS No. 63023-95-0): A Comprehensive Overview

Z-Tyr-Phe-OH, also known by its CAS number 63023-95-0, is a peptide derivative that has garnered significant attention in the field of biomedical research. This compound is derived from tyrosine and phenylalanine, two amino acids that play crucial roles in various biological processes. The inclusion of the Z-configuration in Z-Tyr-Phe-OH introduces unique properties that make it a valuable subject for study in both academic and clinical settings.

Over the past few years, research into peptide-based compounds has surged, driven by their potential applications in drug development, disease treatment, and diagnostic tools. Z-Tyr-Phe-OH is no exception to this trend, as its structural features make it a promising candidate for exploring biological interactions and therapeutic potentials.

Recent studies have highlighted the importance of amino acid derivatives in understanding complex biological systems. The combination of tyrosine and phenylalanine in Z-Tyr-Phe-OH creates a molecule that bridges the gap between natural amino acids and synthetic peptides, offering researchers a unique model for investigating peptide-protein interactions, enzyme kinetics, and receptor binding mechanisms.

One of the most notable aspects of Z-Tyr-Phe-OH is its Z-configuration, which influences its biological activity and stereochemical properties. This configuration is particularly relevant in peptide research, as it can significantly impact how the molecule interacts with biological targets such as enzymes, receptors, and antibodies.

Recent advancements in peptide synthesis techniques have enabled researchers to explore the full potential of Z-Tyr-Phe-OH. These innovations have not only improved the efficiency of peptide production but also opened up new avenues for studying their roles in disease mechanisms, drug delivery systems, and immunotherapy.

Moreover, the growing interest in personalized medicine has further elevated the importance of peptides like Z-Tyr-Phe-OH. Their ability to be tailored to specific biological needs makes them ideal candidates for targeted therapies, which are at the forefront of modern medical research.

In conclusion, Z-Tyr-Phe-OH (CAS No. 63023-95-0) stands as a prime example of how amino acid derivatives can contribute to groundbreaking discoveries in the biomedical field. With ongoing advancements in peptide science, this compound is poised to play an even more significant role in shaping the future of medicine and biotechnology.